Cas no 21698-66-8 (4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)-)

• Product Name: 4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)-
• CAS No: 21698-66-8
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 262634
• PubChem ID: 118634418
• Update Time: 2025-04-19

4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)-
• 4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,1-isopropyl-5,9,13-trimethyl-, (-)- (8CI)
• Incensol oxide
• Incensole oxide
• SCHEMBL17405153
• 21698-66-8
• 5,9,13-Trimethyl-1-isopropyl-4,16-dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol

• Inchi： 1S/C20H34O3/c1-14(2)20-12-11-18(4,23-20)16(21)9-8-15(3)7-6-10-19(5)17(13-20)22-19/h7,14,16-17,21H,6,8-13H2,1-5H3/b15-7+/t16-,17+,18+,19+,20-/m0/s1
• InChI Key： ARTVDMKLQDTMGX-YWKPCTACSA-N
• SMILES： O1[C@]2(C)CCC=C(C)CC[C@@H]([C@@]3(C)CC[C@@](C(C)C)(C[C@@H]12)O3)O |c:5|

Computed Properties

• Exact Mass: 308.23526
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99